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An In-depth Technical Guide to the Ionization Potential and Electron Affinity of Argon and

Krypton

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ionization potential and electron

affinity of the noble gases argon (Ar) and krypton (Kr). It includes tabulated quantitative data,

detailed experimental protocols for their determination, and workflow diagrams to illustrate the

measurement processes.

Core Electronic Properties of Argon and Krypton
Argon and krypton are noble gases characterized by their complete valence electron shells

([Ne] 3s²3p⁶ for argon and [Ar] 3d¹⁰4s²4p⁶ for krypton), which imparts significant chemical

inertness.[1][2] Their high ionization potentials and near-zero or negative electron affinities are

direct consequences of these stable electronic configurations.[3] Understanding these

fundamental properties is crucial for applications where these gases are used as inert

atmospheres, in plasma processes, or as excimer laser components.

Ionization Potential
Ionization potential (IP), or ionization energy, is the minimum energy required to remove an

electron from a neutral atom or ion in its gaseous state.[4] Noble gases possess the highest

first ionization potentials in their respective periods, reflecting the stability of their electron
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shells.[3] Successive ionization potentials increase significantly as more electrons are removed

from an increasingly positive ion.

Electron Affinity
Electron affinity (EA) is the energy change that occurs when an electron is added to a neutral

atom in the gaseous phase to form a negative ion.[4] Due to their filled valence shells, noble

gases do not form stable anions. Consequently, they have negative electron affinities, meaning

energy is required, not released, to force an electron onto the atom.[3] For practical purposes,

their electron affinity is often reported as zero.[1][2]

Quantitative Data
The ionization potentials for argon and krypton are summarized below. Data is presented in

both electronvolts (eV) and kilojoules per mole (kJ/mol) for ease of comparison.

Table 1: Ionization Potentials of Argon (Ar)

Ionization Stage Energy (eV) Energy (kJ/mol)

1st (Ar → Ar⁺) 15.760 1520.6

2nd (Ar⁺ → Ar²⁺) 27.630 2665.8

3rd (Ar²⁺ → Ar³⁺) 40.74 3931

4th (Ar³⁺ → Ar⁴⁺) 59.81 5771

5th (Ar⁴⁺ → Ar⁵⁺) 75.02 7238

Sources: NIST, CRC Handbook of Chemistry and Physics

Table 2: Ionization Potentials of Krypton (Kr)
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Ionization Stage Energy (eV) Energy (kJ/mol)

1st (Kr → Kr⁺) 13.999 1350.8

2nd (Kr⁺ → Kr²⁺) 24.360 2350.4

3rd (Kr²⁺ → Kr³⁺) 36.95 3565

4th (Kr³⁺ → Kr⁴⁺) 52.5 5070

5th (Kr⁴⁺ → Kr⁵⁺) 64.7 6240

Sources: NIST, SchoolMyKids[1]

Table 3: Electron Affinity of Argon and Krypton

Element Electron Affinity (kJ/mol) Electron Affinity (eV)

Argon (Ar) > 0 (Unstable Anion) < 0

Krypton (Kr) > 0 (Unstable Anion) < 0

Note: Noble gases have negative electron affinities, indicating the anions are unstable. Values

are often cited as 0 kJ/mol.[1][3]

Experimental Protocols
The determination of ionization potentials and electron affinities relies on sophisticated

spectroscopic techniques. The primary methods are detailed below.

Determination of Ionization Potential: Photoelectron
Spectroscopy (PES)
Photoelectron Spectroscopy (PES) is the standard method for measuring ionization potentials.

[5] The technique is based on the photoelectric effect, where an atom absorbs a high-energy

photon, leading to the ejection of an electron.[6]

Methodology:
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Sample Preparation: A gaseous sample of high-purity argon or krypton is introduced into a

high-vacuum chamber.[5][7]

Photon Irradiation: The gas is irradiated with a monochromatic source of high-energy

photons.[5]

Ultraviolet Photoelectron Spectroscopy (UPS): Uses UV radiation, typically from a helium

discharge lamp (He I at 21.2 eV), to probe valence electrons.[5]

X-ray Photoelectron Spectroscopy (XPS): Employs soft X-rays (e.g., Al Kα at 1486.6 eV or

Mg Kα at 1253.6 eV) to probe both core and valence electrons.[5]

Electron Energy Analysis: The kinetic energy (KE) of the ejected photoelectrons is measured

by an electron energy analyzer, most commonly a concentric hemispherical analyzer (CHA).

[5]

Ionization Potential Calculation: The binding energy (BE) of the electron, which corresponds

to the ionization potential, is calculated using the equation: BE = hν - KE where hν is the

energy of the incident photon and KE is the measured kinetic energy of the photoelectron.

Data Acquisition: A spectrum is generated by plotting the number of emitted electrons versus

their binding energy. The peaks in the spectrum correspond to the distinct ionization energies

of the atom.[8]

Determination of Electron Affinity: Laser
Photodetachment Electron Spectrometry
Since noble gases do not form stable negative ions, the experimental determination of their

electron affinity is not standard. However, the technique used for elements that do form stable

anions is Laser Photodetachment Electron Spectrometry. This method is conceptually similar to

PES but is applied to a beam of negative ions.[9]

Methodology:

Anion Generation: For a typical sample, anions are generated in an ion source (e.g., via

electric discharge).
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Mass Selection: The generated anions are extracted and mass-selected using a mass

spectrometer, typically a time-of-flight (TOF) analyzer, to isolate the specific anion of interest.

[9]

Laser Interaction: The mass-selected anion beam is intersected by a high-intensity laser

beam with a specific photon energy (hν).[10][11] If the photon energy exceeds the electron

affinity of the atom, the excess electron is detached.

Electron Energy Analysis: The kinetic energy (KE) of the photodetached electrons is

measured, often using a velocity-map imaging (VMI) spectrometer.[9]

Electron Affinity Calculation: The electron affinity (EA) is determined from the relationship: EA

= hν - KE The energy corresponding to the transition from the ground state of the anion to

the ground state of the neutral atom provides the EA.

Visualization of Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Workflow for Ionization Potential Measurement (PES)
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Caption: Experimental workflow for Photoelectron Spectroscopy (PES).
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Workflow for Electron Affinity Measurement
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Caption: Workflow for Laser Photodetachment Electron Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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